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Compound of Interest

Compound Name: Pigment Red 254

Cat. No.: B047050

Pigment Red 254: A Comprehensive Technical
Guide

CAS Number: 84632-65-5
Chemical Name: 3,6-Bis(4-chlorophenyl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione

This technical guide provides an in-depth overview of Pigment Red 254 (PR 254), a high-
performance diketopyrrolopyrrole (DPP) pigment. It is intended for researchers, scientists, and
drug development professionals who require detailed technical information on this compound.

Chemical and Physical Properties

Pigment Red 254 is a synthetic organic pigment renowned for its brilliant, neutral red color and
exceptional fastness properties.[1][2] It belongs to the diketopyrrolopyrrole (DPP) class of
pigments, which are characterized by their excellent stability.[3] The chemical structure of
Pigment Red 254 features a bicyclic lactam core with two p-chlorophenyl groups.[4]

Table 1: General and Chemical Properties
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Property Value Source(s)

Chemical Formula C1sH10CI2N202 [4115][6]

Molecular Weight 357.19 g/mol [1][41[6]

CAS Number 84632-65-5 [1][4][5]

C.l. Name Pigment Red 254 [2]

C.I. Number 56110 [21[51[7]

Chemical Group Diketopyrrolopyrrole (DPP) [21[81[9]

Appearance Red Powder [5][10][11]

Hue Neutral, Brilliant Red [2][5]
Table 2: Physical and Thermal Properties

Property Value Source(s)

Density 1.5-1.60 g/cm3 [1]15][12]

Specific Surface Area 28 - 29 m3/g [91[12]

Oil Absorption 35 - 50 g/100g [1191112]

Moisture Content <15%

Water Soluble Matter <15%

pH Value 6.5-10 [9]

Heat Resistance Up to 300°C [21[4118191[12]

Boiling Point (Predicted)

672.5+55.0 °C

[5107]

Flash Point

360.5°C

[5]

Fasthess and Resistance Properties

Pigment Red 254 exhibits outstanding resistance to light, weather, and various chemicals,

making it suitable for demanding applications such as automotive coatings and high-end
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industrial paints.[2][8][9]

Table 3: Fastness and Resistance Ratings

Property Rating Scale Source(s)
Light Fastness 8 1-8 (8=excellent) [1][4]15]1[81[9]
Weather Resistance Excellent - [2][4]

Water Resistance 5 1-5 (5=excellent) [1]

Oil Resistance 5 1-5 (5=excellent) [1]

Acid Resistance 5 1-5 (5=excellent) [1112][12][13]
Alkali Resistance 5 1-5 (5=excellent) [11[2][13]
Solvent Resistance Excellent - [2][41[5]
Migration Resistance 5 1-5 (5=excellent)

Spectral Information

The spectral properties of Pigment Red 254 are crucial for its application in various fields,
including optoelectronics.[3]

Table 4: Spectral Data

Property Value Conditions Source(s)

Lambda max (Amax) 540.0 to 545.0 nm In H2SO04 [14]

Safety and Handling

Pigment Red 254 is considered to be of low toxicity.[15] However, as with any fine powder,
inhalation of dust should be avoided.[10][16] It is stable under normal conditions and does not
undergo hazardous polymerization.[10]

Table 5: Safety Information
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Aspect Information Source(s)

o Virtually nontoxic after a single
Toxicity ) ) ) [16]
ingestion or skin contact.

o Not irritating to the skin or
Irritation [16]
eyes.

_ May cause respiratory tract
Inhalation T [10]
irritation.

N Stable under normal
Stability [10]
temperatures and pressures.

. Strong oxidizing and reducing
Incompatibilities [10]
agents.

Irritating and toxic fumes and
Hazardous Decomposition gases may be generated [10]

during a fire.

Experimental Protocols

While specific experimental protocols were not detailed in the provided search results, the
determination of pigment properties generally follows standardized methods. For instance,
lightfastness is often evaluated using the Blue Wool Scale (ISO 105-B01), and heat stability is
typically tested by observing color changes in a given medium (e.g., HDPE) at elevated
temperatures for a specific duration.[2][5] Resistance to chemicals like acids and alkalis is
assessed by observing any bleeding or color change after exposure.[17]

Synthesis and Application Workflow

Pigment Red 254 is a member of the diketopyrrolopyrrole (DPP) family of pigments.[3] The
synthesis of DPP pigments generally involves the reaction of a succinate ester with an aromatic
nitrile in the presence of a strong base.
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Simplified DPP Pigment Synthesis

Succinate Ester Aromatic Nitrile Strong Base

Reaction

DPP Pigment Core

Click to download full resolution via product page

Simplified synthesis of the DPP pigment core.

The application of Pigment Red 254 in a formulation, such as a paint or plastic, follows a
general workflow to ensure proper dispersion and performance.
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General Application Workflow

Pigment Dispersion Binder System Additives
(Milling/Grinding) (Resin, Solvent, etc.) (Dispersants, Stabilizers)

Quality Control
(Color, Viscosity)

Final Product
Paint, Plastic, Ink

Click to download full resolution via product page

Generalized workflow for pigment application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Pigment Red 254 CAS number 84632-65-5 technical
data sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047050#pigment-red-254-cas-number-84632-65-5-
technical-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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